![molecular formula C27H22N2O3 B4983441 2-methoxy-N-{1-[(2-naphthylamino)carbonyl]-2-phenylvinyl}benzamide](/img/structure/B4983441.png)
2-methoxy-N-{1-[(2-naphthylamino)carbonyl]-2-phenylvinyl}benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-methoxy-N-{1-[(2-naphthylamino)carbonyl]-2-phenylvinyl}benzamide, also known as MNAV, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MNAV belongs to the class of compounds known as tubulin inhibitors, which are known to have anti-cancer properties. In
Mechanism of Action
2-methoxy-N-{1-[(2-naphthylamino)carbonyl]-2-phenylvinyl}benzamide works by binding to the colchicine-binding site on tubulin, a protein that is essential for the formation of microtubules. By binding to this site, this compound prevents the polymerization of tubulin into microtubules, ultimately leading to cell death. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-tumor activity, this compound has been shown to inhibit angiogenesis, the formation of new blood vessels that are necessary for tumor growth and metastasis. This compound has also been shown to inhibit the migration and invasion of cancer cells, which are necessary for the spread of cancer throughout the body.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-methoxy-N-{1-[(2-naphthylamino)carbonyl]-2-phenylvinyl}benzamide in lab experiments is its selectivity for cancer cells, which reduces the risk of toxicity to healthy cells. Additionally, this compound has been shown to have a synergistic effect when used in combination with other anti-cancer agents, which could potentially increase its efficacy. One limitation of this compound is its poor solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 2-methoxy-N-{1-[(2-naphthylamino)carbonyl]-2-phenylvinyl}benzamide. One area of focus could be on improving the solubility of this compound to increase its efficacy in vivo. Additionally, further studies could be conducted to investigate the synergistic effects of this compound in combination with other anti-cancer agents. Finally, research could be conducted to investigate the potential use of this compound in other therapeutic applications, such as the treatment of neurodegenerative diseases.
Synthesis Methods
The synthesis of 2-methoxy-N-{1-[(2-naphthylamino)carbonyl]-2-phenylvinyl}benzamide involves the reaction of 2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-naphthylamine and benzaldehyde to form the final product, this compound. The overall synthesis of this compound is shown below:
Scientific Research Applications
2-methoxy-N-{1-[(2-naphthylamino)carbonyl]-2-phenylvinyl}benzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. It has been shown to have anti-tumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. This compound works by inhibiting the formation of microtubules, which are essential for cell division. By disrupting microtubule formation, this compound prevents cancer cells from dividing and proliferating, ultimately leading to cell death.
Properties
IUPAC Name |
2-methoxy-N-[(E)-3-(naphthalen-2-ylamino)-3-oxo-1-phenylprop-1-en-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22N2O3/c1-32-25-14-8-7-13-23(25)26(30)29-24(17-19-9-3-2-4-10-19)27(31)28-22-16-15-20-11-5-6-12-21(20)18-22/h2-18H,1H3,(H,28,31)(H,29,30)/b24-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UORGVULHYUCLDB-JJIBRWJFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC(=CC2=CC=CC=C2)C(=O)NC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1C(=O)N/C(=C/C2=CC=CC=C2)/C(=O)NC3=CC4=CC=CC=C4C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.